Stigmasta-4,22,25-trien-3-one
Stigmasta-4,22,25-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
848669-09-0
VCID:
VC0032625
InChI:
InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=C)C
Molecular Formula:
C29H44O
Molecular Weight:
408.67
Stigmasta-4,22,25-trien-3-one
CAS No.: 848669-09-0
Reference Standards
VCID: VC0032625
Molecular Formula: C29H44O
Molecular Weight: 408.67
| CAS No. | 848669-09-0 |
|---|---|
| Product Name | Stigmasta-4,22,25-trien-3-one |
| Molecular Formula | C29H44O |
| Molecular Weight | 408.67 |
| IUPAC Name | (8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | BLMXNQVGERRIAW-LPJPOILFSA-N |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=C)C |
| Appearance | Powder |
| Last Modified | Aug 20 2021 |
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